Cas no 868064-22-6 (1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-)
868064-22-6 structure
Product Name:1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
CAS No:868064-22-6
MF:C13H18N2O2
MW:234.294223308563
CID:718940
PubChem ID:45122026
Update Time:2025-04-19
1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
- SCHEMBL5235512
- 868064-22-6
- 1H-1,4-Diazepine,1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
- AKOS010814375
-
- Inchi: 1S/C13H18N2O2/c1-4-14-5-7-15(6-1)11-2-3-12-13(10-11)17-9-8-16-12/h2-3,10,14H,1,4-9H2
- InChI Key: BYXPPRKHBXJCEW-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)N1CCNCCC1
Computed Properties
- Exact Mass: 234.137
- Monoisotopic Mass: 234.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.7A^2
- XLogP3: 1.5
1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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